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Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965 Get Quote

An In-depth Technical Guide to the Safe Handling of Isobutyl Octanoate

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety profile and handling requirements of chemical compounds is

paramount. This guide provides a detailed overview of the safety data for Isobutyl octanoate
(CAS No. 5461-06-3), including its physical and chemical properties, handling precautions, and

emergency procedures.

Chemical Identification
Isobutyl octanoate is a fatty acid ester known for its characteristic fruity aroma.[1] It is

primarily used as a flavoring agent in the food industry.[2]

Identifier Value

Chemical Name Isobutyl octanoate[2][3]

Synonyms
2-methylpropyl octanoate, Isobutyl caprylate, n-

Caprylic acid isobutyl ester[2][3]

CAS Number 5461-06-3[1][2][3]

EC Number 226-744-8[2][3]

Molecular Formula C₁₂H₂₄O₂[3][4]

Molecular Weight 200.32 g/mol [3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1582965?utm_src=pdf-interest
https://www.benchchem.com/product/b1582965?utm_src=pdf-body
https://www.benchchem.com/product/b1582965?utm_src=pdf-body
https://www.benchchem.com/product/b1582965?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1045151.html
https://www.echemi.com/sds/n-caprylicacidisobutylester-pid_Rock2378.html
https://www.echemi.com/sds/n-caprylicacidisobutylester-pid_Rock2378.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://www.echemi.com/sds/n-caprylicacidisobutylester-pid_Rock2378.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://www.thegoodscentscompany.com/data/rw1045151.html
https://www.echemi.com/sds/n-caprylicacidisobutylester-pid_Rock2378.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://www.echemi.com/sds/n-caprylicacidisobutylester-pid_Rock2378.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6GT8657GUF
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6GT8657GUF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Isobutyl octanoate is generally not classified as a hazardous substance.[2] An

aggregation of 90 notifications to the ECHA C&L inventory indicated that 89 of them reported

the substance as not meeting GHS hazard criteria.[3] However, users should always consult

the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-

date hazard information.

GHS Pictogram(s): No symbol[2]

Signal Word: No signal word[2]

Hazard Statement(s): None[2]

Precautionary Statement(s): None[2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Isobutyl
octanoate.
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Property Value Reference

Appearance Colorless clear liquid [1]

Odor Fruity, green, oily, floral [1]

Specific Gravity 0.852 to 0.864 @ 25°C [1]

Refractive Index 1.416 to 1.426 @ 20°C [1]

Flash Point
93.89 °C (201.00 °F) - Tag

Closed Cup
[1]

Vapor Pressure
0.061 mmHg @ 25°C

(estimated)
[1]

Water Solubility
4.064 mg/L @ 25°C

(estimated)
[1]

logP (o/w) 4.705 (estimated) [1]

Handling and Storage
Proper handling and storage procedures are essential to ensure safety in the laboratory.

Safe Handling: Handle in a well-ventilated area.[2] Wear suitable protective clothing,

including gloves and eye protection, to avoid contact with skin and eyes.[2] Use non-

sparking tools and prevent fire caused by electrostatic discharge.[2]

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place.[2] Keep

away from foodstuff containers and incompatible materials.[2]

Exposure Controls and Personal Protection
While no official occupational exposure limits have been established for Isobutyl octanoate,

adherence to standard laboratory safety practices is crucial.[2]

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH

(US) standards.[2]
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Skin Protection: Wear impervious, flame-resistant clothing and chemical-impermeable

gloves.[2]

Respiratory Protection: If irritation or other symptoms are experienced, or if exposure limits

are exceeded, use a full-face respirator.[2]

General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly

after handling.[6]

Caption: PPE selection workflow for Isobutyl octanoate.

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration and seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and

easy to do. Consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
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Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if

necessary.[2]

Accidental Release Measures
Personal Precautions: Avoid contact with skin and eyes.[2] Use personal protective

equipment and ensure adequate ventilation.[2] Remove all sources of ignition.[2]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2][5]

Containment: Collect and contain the spillage using an inert absorbent material (e.g., sand,

earth). Place in a suitable, closed container for disposal.[2]

Toxicological and Ecological Information
The safety data sheets reviewed for Isobutyl octanoate indicate a lack of specific data for

most toxicological and ecological endpoints.

Toxicological Data
Endpoint Result

Acute Oral Toxicity No data available[2]

Acute Dermal Toxicity No data available[2]

Acute Inhalation Toxicity No data available[2]

Skin Corrosion/Irritation No data available[2]

Serious Eye Damage/Irritation No data available[2]

Respiratory or Skin Sensitization No data available[2]

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Ecological Data
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Endpoint Result

Toxicity to Fish No data available[2]

Toxicity to Daphnia No data available[2]

Toxicity to Algae No data available[2]

Persistence and Degradability No data available[2]

Bioaccumulative Potential No data available[2]

Methodological Context for Safety Data Generation
While specific experimental data for Isobutyl octanoate is not consistently available in public

SDSs, the parameters listed are typically determined using standardized methodologies, often

following OECD (Organisation for Economic Co-operation and Development) guidelines.

Understanding these methods is crucial for a scientific audience.

Flash Point: This is commonly determined using a closed-cup method, such as the Tag

Closed Cup (TCC) test (ASTM D56). The liquid is heated in a closed container, and an

ignition source is periodically introduced to the vapor space to determine the lowest

temperature at which the vapors ignite.

Acute Oral Toxicity (LD50): The OECD 423 (Acute Toxic Class Method) guideline is a

stepwise procedure with a small number of animals per step. It helps to classify a substance

into one of several toxicity classes based on the observed mortality, rather than determining

a precise LD50 value.

Skin Irritation/Corrosion: The OECD 404 guideline involves applying the test substance to

the skin of a test animal (typically a rabbit) for a set period. The site is then observed for

signs of erythema (redness) and edema (swelling) over several days.

Acute Fish Toxicity (LC50): The OECD 203 guideline exposes fish (e.g., Rainbow Trout or

Zebrafish) to various concentrations of the substance in water for 96 hours. The

concentration that is lethal to 50% of the test population (LC50) is then determined.

Stability and Reactivity
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Reactivity: No specific data on reactivity is available.[2] As an ester, it may react with strong

acids or bases. Esters can react with strong oxidizing acids, which may cause a vigorous

and exothermic reaction.[7][8]

Chemical Stability: The substance is considered stable under recommended storage

conditions.

Hazardous Reactions: No hazardous reactions have been reported.

Disposal and Transport
Disposal: The material should be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[2] It is important not to contaminate

water or discharge into sewer systems.[2]

Transport: Isobutyl octanoate is not classified as a dangerous good for transport according

to ADR/RID, IMDG, or IATA regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isobutyl octanoate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582965?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

